Cas no 4769-73-7 (1-Chloro-3-phenoxy-propan-2-ol)
1-Chloro-3-phenoxy-propan-2-ol is a chlorinated aromatic alcohol with the molecular formula C9H11ClO2. This compound features a reactive chloro group and a hydroxyl group on adjacent carbon atoms, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and phenoxy groups enhances its utility in nucleophilic substitution and etherification reactions. The compound is typically a clear to pale-yellow liquid with moderate solubility in organic solvents. Care should be taken in handling due to its potential reactivity and sensitivity to moisture.
4769-73-7 structure
Product name:1-Chloro-3-phenoxy-propan-2-ol
1-Chloro-3-phenoxy-propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-phenoxypropan-2-ol
- (RS)-1-chloro-3-phenyloxy-2-propanol
- 1-Chloro-2-hydroxy-3-phenoxypropane
- 1-Chloro-3-phenoxy-2-propanol
- 1-chloro-3-phenoxyisopropanol
- 1-chloro-3-phenyloxy-2-propanol
- 2-hydroxy-1-phenoxy-3-chloropropane
- 2-Propanol, 1-chloro-3-phenoxy-
- AC1L3RXN
- AC1Q3TW1
- AGN-PC-00FATO
- NSC43029
- SBB061224
- HCTDRZMGZRHFJV-UHFFFAOYSA-N
- 3-phenoxy-1-chloro-2-propanol
- STL286696
- BBL023422
- AX8281436
- AB0283764
- T7877
- ST51047269
- 2-Propanol, 1-chloro-3-phenoxy- (8CI)(9CI)
- NSC-43029
- AKOS006283797
- NS00046634
- 4769-73-7
- SCHEMBL1496587
- MFCD00018933
- AI3-13144
- N13287
- DB-354395
- EINECS 225-310-5
- AS-59680
- DTXSID401307702
- NSC 43029
- CS-0452755
- SB84406
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)(9CI)
- 1-Chloro-3-phenoxy-propan-2-ol
-
- MDL： MFCD00018933
- Inchi： 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2
- InChI Key： HCTDRZMGZRHFJV-UHFFFAOYSA-N
- SMILES： ClC([H])([H])C([H])(C([H])([H])OC1C([H])=C([H])C([H])=C([H])C=1[H])O[H]
Computed Properties
- Exact Mass: 186.04483
- Monoisotopic Mass: 186.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 1.198
- Boiling Point: 309.8°C at 760 mmHg
- Flash Point: 141.2°C
- Refractive Index: 1.535
- PSA: 29.46
- LogP: 1.66510
1-Chloro-3-phenoxy-propan-2-ol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B428088-10mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B428088-50mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 50mg |
$ 87.00 | 2023-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523422-100mg |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 98% | 100mg |
￥1680.00 | 2024-05-12 | |
| Crysdot LLC | CD12069785-1g |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95+% | 1g |
$410 | 2024-07-24 | |
| Aaron | AR00DL7N-100mg |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 93% | 100mg |
$422.00 | 2025-01-24 | |
| eNovation Chemicals LLC | D752341-100mg |
1-chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95% | 100mg |
$450 | 2025-02-19 | |
| eNovation Chemicals LLC | D752341-100mg |
1-chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95% | 100mg |
$450 | 2025-02-25 | |
| Alichem | A019145955-1g |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95% | 1g |
$684.80 | 2023-09-01 | |
| TRC | B428088-500mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 500mg |
$ 488.00 | 2023-04-18 | ||
| Advanced ChemBlocks | O34043-1G |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 97% | 1G |
$320 | 2023-09-15 |
1-Chloro-3-phenoxy-propan-2-ol Related Literature
-
Ana?s Zulauf,Mohamed Mellah,Xiang Hong,Emmanuelle Schulz Dalton Trans. 2010 39 6911
-
Yu Liu,Jonathan Rawlston,Andrew T. Swann,Tait Takatani,C. David Sherrill,Peter J. Ludovice,Marcus Weck Chem. Sci. 2011 2 429
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3. 377. The dependence of optical rotatory power on chemical constitution. Part XXXVIII. (–)-1-Chloro-3-phenoxypropan-2-ol and (–)-glycide phenyl etherMichael P. Balfe,Michael K. Hargreaves,Joseph Kenyon J. Chem. Soc. 1950 1861
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4769-73-7)1-Chloro-3-phenoxy-propan-2-ol
Purity:99%
Quantity:1g
Price ($):417.0